Cas no 1541668-01-2 (2-amino-1-4-(morpholin-4-yl)phenylpropan-1-one)

• Product Name: 2-amino-1-4-(morpholin-4-yl)phenylpropan-1-one
• CAS No: 1541668-01-2
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 5841477
• PubChem ID: 66649437
• Update Time: 2025-05-28

2-amino-1-4-(morpholin-4-yl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-4-(morpholin-4-yl)phenylpropan-1-one
• SCHEMBL308686
• EN300-1740985
• 1541668-01-2
• 2-amino-1-[4-(morpholin-4-yl)phenyl]propan-1-one

• Inchi： 1S/C13H18N2O2/c1-10(14)13(16)11-2-4-12(5-3-11)15-6-8-17-9-7-15/h2-5,10H,6-9,14H2,1H3
• InChI Key： WORSXZKXKAZXAO-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(C(C(C)N)=O)=CC=2)CC1

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.6Ų

Additional information on 2-amino-1-4-(morpholin-4-yl)phenylpropan-1-one

Research Brief on 2-amino-1-4-(morpholin-4-yl)phenylpropan-1-one (CAS: 1541668-01-2): Recent Advances and Applications

The compound 2-amino-1-4-(morpholin-4-yl)phenylpropan-1-one (CAS: 1541668-01-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its morpholine-substituted phenylpropanone core, has shown promising potential in various therapeutic applications, including but not limited to central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications, making it a compound of considerable interest to researchers and industry professionals alike.

A key area of investigation has been the compound's mechanism of action. Preliminary studies suggest that 2-amino-1-4-(morpholin-4-yl)phenylpropan-1-one exhibits selective binding affinity for specific neurotransmitter receptors, which may underlie its potential efficacy in treating neurological conditions. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its role as a modulator of dopamine and serotonin receptors, indicating possible applications in mood disorders and neurodegenerative diseases. These findings are supported by in vitro and in vivo studies demonstrating the compound's ability to cross the blood-brain barrier and exert measurable effects on neuronal activity.

In addition to its neurological applications, recent work has explored the compound's utility in metabolic regulation. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-amino-1-4-(morpholin-4-yl)phenylpropan-1-one influences insulin signaling pathways, suggesting a potential role in managing diabetes and related metabolic syndromes. The study utilized advanced molecular docking techniques and cell-based assays to characterize the compound's interactions with key metabolic enzymes, providing a foundation for future drug development efforts.

Synthetic approaches to 2-amino-1-4-(morpholin-4-yl)phenylpropan-1-one have also been refined in recent years. A notable advancement is the development of a more efficient, scalable synthesis route, as detailed in a 2023 Organic Process Research & Development publication. This new method reduces the number of synthetic steps and improves overall yield, addressing previous challenges related to cost and scalability. Such improvements are critical for facilitating further preclinical and clinical studies, as well as potential commercialization.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its metabolism and elimination pathways, requires further characterization to ensure safety and efficacy in human applications. Ongoing research aims to address these gaps, with several preclinical trials currently underway. Additionally, regulatory considerations will play a pivotal role in determining the compound's trajectory from bench to bedside.

In conclusion, 2-amino-1-4-(morpholin-4-yl)phenylpropan-1-one (CAS: 1541668-01-2) represents a compelling area of research in chemical biology and pharmaceutical science. Its dual potential in neurological and metabolic disorders, coupled with advances in synthetic chemistry, positions it as a molecule worthy of continued investigation. Future studies will likely focus on optimizing its therapeutic index and exploring novel formulations to maximize clinical benefit. For researchers and industry stakeholders, this compound offers a promising avenue for innovation and therapeutic development.